Cas no 1598074-19-1 (1-{1-(iodomethyl)cyclohexyloxy}-3-methylcyclohexane)

1-{1-(iodomethyl)cyclohexyloxy}-3-methylcyclohexane structure
1598074-19-1 structure
Product Name:1-{1-(iodomethyl)cyclohexyloxy}-3-methylcyclohexane
CAS No:1598074-19-1
MF:C14H25IO
MW:336.252177000046
CID:6491731
PubChem ID:114773607
Update Time:2025-07-19

1-{1-(iodomethyl)cyclohexyloxy}-3-methylcyclohexane Chemical and Physical Properties

Names and Identifiers

    • 1-{1-(iodomethyl)cyclohexyloxy}-3-methylcyclohexane
    • 1-{[1-(iodomethyl)cyclohexyl]oxy}-3-methylcyclohexane
    • 1598074-19-1
    • EN300-1132777
    • Inchi: 1S/C14H25IO/c1-12-6-5-7-13(10-12)16-14(11-15)8-3-2-4-9-14/h12-13H,2-11H2,1H3
    • InChI Key: XGHYFOGTUQAHTI-UHFFFAOYSA-N
    • SMILES: ICC1(CCCCC1)OC1CCCC(C)C1

Computed Properties

  • Exact Mass: 336.09501g/mol
  • Monoisotopic Mass: 336.09501g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 9.2Ų

1-{1-(iodomethyl)cyclohexyloxy}-3-methylcyclohexane Pricemore >>

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Additional information on 1-{1-(iodomethyl)cyclohexyloxy}-3-methylcyclohexane

1-{1-(Iodomethyl)cyclohexyloxy}-3-methylcyclohexane (CAS No. 1598074-19-1): A Comprehensive Overview

1-{1-(Iodomethyl)cyclohexyloxy}-3-methylcyclohexane (CAS No. 1598074-19-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal research. This compound, characterized by its distinctive cyclohexane backbone and iodomethyl substituent, holds potential applications in various areas, including pharmaceutical development and materials science.

The molecular structure of 1-{1-(Iodomethyl)cyclohexyloxy}-3-methylcyclohexane is particularly noteworthy. The cyclohexane ring, a common motif in organic chemistry, provides a stable and rigid framework. The presence of the iodomethyl group introduces a reactive site that can undergo various chemical transformations, such as nucleophilic substitution and coupling reactions. This functional group is crucial for the compound's reactivity and potential utility in synthetic pathways.

Recent studies have explored the synthetic routes to produce 1-{1-(Iodomethyl)cyclohexyloxy}-3-methylcyclohexane. One notable method involves the reaction of 1-bromomethylcyclohexanol with 3-methylcyclohexanol in the presence of a suitable base, followed by iodination of the methyl group. This approach offers high yields and good selectivity, making it a promising route for large-scale synthesis.

In the context of medicinal chemistry, 1-{1-(Iodomethyl)cyclohexyloxy}-3-methylcyclohexane has shown potential as a building block for the synthesis of bioactive molecules. Its iodomethyl group can be readily functionalized to introduce various pharmacophores, enhancing its biological activity. For instance, researchers have utilized this compound to develop novel anti-inflammatory agents and antiviral drugs. The ability to fine-tune the structure through chemical modifications opens up numerous possibilities for drug discovery and development.

Beyond its pharmaceutical applications, 1-{1-(Iodomethyl)cyclohexyloxy}-3-methylcyclohexane has also found use in materials science. The compound's rigid cyclohexane framework and reactive iodomethyl group make it an attractive candidate for the synthesis of advanced polymers and functional materials. Studies have demonstrated its utility in creating polymer networks with enhanced mechanical properties and thermal stability. These materials have potential applications in fields such as electronics, coatings, and biomedical devices.

The environmental impact of 1-{1-(Iodomethyl)cyclohexyloxy}-3-methylcyclohexane is another important consideration. Recent research has focused on developing green synthetic methods to minimize environmental footprint. For example, using environmentally benign solvents and catalysts in the synthesis process can significantly reduce waste generation and energy consumption. Additionally, efforts are being made to recycle and reuse byproducts from the synthesis, further enhancing sustainability.

In conclusion, 1-{1-(Iodomethyl)cyclohexyloxy}-3-methylcyclohexane (CAS No. 1598074-19-1) is a multifaceted compound with a wide range of applications in organic chemistry, medicinal research, and materials science. Its unique molecular structure and reactivity make it a valuable tool for scientists and researchers working in these fields. As ongoing studies continue to uncover new properties and applications, the future prospects for this compound are promising.

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